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Compound of Interest

Compound Name: 4-Ethylpyridine-2-carbonyl chloride

CAS No.: 640296-11-3

Cat. No.: B13129076

Get Quote

Introduction & Scientific Context
4-Ethylpyridine-2-carbonyl chloride (4-Ethylpicolinoyl chloride) is a critical electrophilic

building block in medicinal chemistry. It serves as the activated form of 4-ethylpicolinic acid,

utilized primarily to introduce the pyridine pharmacophore into target molecules via ester or

amide linkages.

The 2-position of the carbonyl group (ortho to the pyridine nitrogen) combined with the 4-ethyl

substituent introduces unique electronic and steric considerations:

Electronic Activation: The electron-withdrawing nature of the pyridine nitrogen (via induction

and resonance) renders the carbonyl carbon highly electrophilic compared to benzoyl

chloride analogs.

Instability: This enhanced reactivity makes the compound prone to rapid hydrolysis upon

exposure to atmospheric moisture. Furthermore, the free base form can undergo

intermolecular N-acylation (dimerization) if left neat.

Solubility: The ethyl group at the 4-position enhances lipophilicity (
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), often improving the cell permeability of the resulting ester prodrugs compared to
unsubstituted picolinates.

This guide outlines robust protocols for handling this unstable intermediate and coupling it

efficiently with alcohols, ranging from simple primary alcohols to complex, sterically hindered

phenols.

Chemical Properties & Handling[1][2][3][4][5]
Safety Warning: This compound is corrosive and a lachrymator. It releases HCl gas upon

contact with moisture. All operations must be performed in a fume hood under an inert

atmosphere (

or Ar).[1]

Property Specification Application Note

CAS No. 35654-42-1 (Acid) / Derivative
Acid chloride often generated

in situ.

Molecular Weight 169.61 g/mol
Calculated for

.

Physical State
Yellow/Brown Liquid or Low-

melting Solid

Hygroscopic. Darkens on

storage.

Storage -20°C, under Argon
Store as HCl salt if possible for

longevity.

Solubility DCM, THF, Toluene, MeCN
Reacts violently with

water/alcohols.

Mechanism of Action
The esterification proceeds via a Nucleophilic Acyl Substitution (

variant). The reaction is typically base-mediated to neutralize the HCl byproduct and prevent
protonation of the pyridine nitrogen, which would otherwise deactivate the ring.

Key Mechanistic Pathway:
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Nucleophilic Attack: The alcohol oxygen attacks the carbonyl carbon.

Tetrahedral Intermediate: Formation of the transient alkoxide.

Elimination: Collapse of the intermediate expels the chloride ion.

Scavenging: The auxiliary base (TEA/DIPEA) sequesters the proton and chloride.

Diagram 1: Reaction Mechanism & Pathway[6]
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Caption: Nucleophilic acyl substitution pathway highlighting the critical role of base scavenging

and moisture exclusion.

Experimental Protocols
Protocol A: In Situ Generation & Coupling
(Recommended)
Use this method if the commercial acid chloride quality is suspect or unavailable. This ensures

the reactive species is fresh.

Reagents:

4-Ethylpyridine-2-carboxylic acid (1.0 eq)

Thionyl Chloride (
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) (5.0 eq) or Oxalyl Chloride (1.5 eq) + cat. DMF

Target Alcohol (1.1 eq)

Triethylamine (

) or DIPEA (3.0 eq)

Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

Step-by-Step Workflow:

Activation:

Suspend 4-ethylpyridine-2-carboxylic acid in anhydrous DCM (0.5 M) under

.

Add catalytic DMF (2-3 drops).

Add oxalyl chloride dropwise at 0°C.

Allow to warm to Room Temperature (RT) and stir for 2 hours. Observation: Evolution of

gas (

,

,

) indicates reaction progress.

Critical Step: Concentrate the mixture in vacuo to remove excess oxalyl chloride. Re-

dissolve the residue in fresh anhydrous DCM. Failure to remove excess chlorinating agent

will degrade the alcohol in the next step.

Coupling:

Cool the acid chloride solution to 0°C.

In a separate vessel, mix the Target Alcohol and
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in DCM.

Add the alcohol/base mixture dropwise to the acid chloride solution over 15 minutes.

Note: The reaction is exothermic. Maintain internal temperature < 5°C.

Workup:

Stir at RT for 4–12 hours. Monitor by TLC/LCMS.

Quench with saturated

(aqueous).

Extract with DCM (3x). Wash organics with Brine.

Dry over

and concentrate.

Protocol B: Reaction with Isolated Acid Chloride Salt
Use this method for high-throughput parallel synthesis where in situ generation is too time-

consuming.

Reagents:

4-Ethylpyridine-2-carbonyl chloride HCl salt (1.0 eq)

Target Alcohol (1.0 eq)

Pyridine (solvent & base) OR DCM +

(2.5 eq)

Catalyst: DMAP (0.1 eq) – Required for secondary alcohols or phenols.

Step-by-Step Workflow:

Preparation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b13129076/docs?utm_src=pdf-body#application-note-esterification-strategies-for-4-ethylpyridine-2-carbonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13129076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh the acid chloride HCl salt rapidly in a glovebox or dry bag (very hygroscopic).

Suspend in anhydrous DCM (0.2 M).

Addition:

Add the base (

or DIPEA) at 0°C. The solution will clarify as the free base is liberated.

Add DMAP (if substrate is hindered).

Add the alcohol immediately.

Completion:

Warm to RT. Most primary alcohols react within 1 hour. Phenols may require heating to

40°C.

Optimization & Troubleshooting Guide
The following table summarizes common failure modes and validated solutions based on

internal development data.
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Issue Probable Cause Corrective Action

Low Yield Hydrolysis of Acid Chloride

Ensure all glassware is oven-

dried. Use fresh molecular

sieves in solvent.

Impurity: N-Acyl Urea
Used DCC/EDC coupling

instead

Switch to Acid Chloride method

(Protocol A). Carbodiimides

often rearrange with pyridine

acids.

Starting Material Remains Steric Hindrance

Add 10 mol% DMAP

(nucleophilic catalyst). Switch

solvent to 1,2-Dichloroethane

and reflux (80°C).

Dark/Tar Formation Polymerization/Decomposition

Keep reaction temperature low

(0°C) during addition. Exclude

light.

Product Hydrolysis during

Workup
Ester instability

Avoid strong acid/base

washes. Use pH 7 buffer for

extraction.

Diagram 2: Experimental Decision Tree
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Caption: Decision matrix for selecting the optimal activation and coupling conditions based on

substrate availability and reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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